Cas no 591226-92-5 (1-[(4-fluorobenzene)sulfonyl]-N-(2-phenylethyl)piperidine-4-carboxamide)

• Product Name: 1-[(4-fluorobenzene)sulfonyl]-N-(2-phenylethyl)piperidine-4-carboxamide
• CAS No: 591226-92-5
• MF: C₂₀H₂₃FN₂O₃S
• MW: 390.471627473831
• CID: 4654137
• Update Time: 2025-10-21

1-[(4-fluorobenzene)sulfonyl]-N-(2-phenylethyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(4-fluorobenzene)sulfonyl]-N-(2-phenylethyl)piperidine-4-carboxamide
• 1-[(4-fluorophenyl)sulfonyl]-N-(2-phenylethyl)piperidine-4-carboxamide
• Cambridge id 6950315
• 1-(4-fluorophenyl)sulfonyl-N-(2-phenylethyl)piperidine-4-carboxamide
• STK178165

• Inchi： 1S/C20H23FN2O3S/c21-18-6-8-19(9-7-18)27(25,26)23-14-11-17(12-15-23)20(24)22-13-10-16-4-2-1-3-5-16/h1-9,17H,10-15H2,(H,22,24)
• InChI Key： ZANMADQIRCRQQI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(N1CCC(C(NCCC2C=CC=CC=2)=O)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 571
• XLogP3: 2.9
• Topological Polar Surface Area: 74.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-[(4-fluorobenzene)sulfonyl]-N-(2-phenylethyl)piperidine-4-carboxamide

1-[(4-Fluorobenzene)sulfonyl]-N-(2-phenylethyl)piperidine-4-carboxamide: A Comprehensive Overview

The compound 1-[(4-fluorobenzene)sulfonyl]-N-(2-phenylethyl)piperidine-4-carboxamide, with the CAS number 591226-92-5, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential therapeutic applications. The molecule's structure features a piperidine ring substituted with a sulfonyl group attached to a 4-fluorobenzene moiety and an N-(2-phenylethyl) group, making it a promising candidate for drug development.

Recent studies have highlighted the importance of piperidine derivatives in the development of neuroprotective agents and anti-cancer drugs. The sulfonyl group in this compound is known to enhance bioavailability and stability, while the 4-fluorobenzene moiety contributes to its ability to interact with specific biological targets. The N-(2-phenylethyl) substituent further modulates the compound's pharmacokinetic properties, making it a versatile molecule for therapeutic interventions.

In terms of synthesis, researchers have employed various strategies to optimize the production of 1-[(4-fluorobenzene)sulfonyl]-N-(2-phenylethyl)piperidine-4-carboxamide. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This method not only enhances the efficiency of synthesis but also aligns with green chemistry principles by minimizing waste and energy consumption.

The biological activity of this compound has been extensively studied in vitro and in vivo. Preclinical studies have demonstrated its potent inhibitory effects on key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These findings suggest that the compound could be a valuable lead for developing treatments for Alzheimer's disease and other related conditions.

In addition to its neuroprotective potential, this compound has also shown promise in oncology research. Studies have revealed its ability to induce apoptosis in cancer cells by targeting specific signaling pathways, such as the PI3K/AKT/mTOR pathway. This dual functionality—neuroprotection and anti-cancer activity—underscores the compound's versatility and highlights its potential as a multi-target therapeutic agent.

The pharmacokinetic profile of 1-[(4-fluorobenzene)sulfonyl]-N-(2-phenylethyl)piperidine-4-carboxamide has been evaluated in animal models, providing valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. Results indicate that the compound exhibits favorable oral bioavailability and minimal toxicity, which are critical factors for its potential translation into clinical use.

Looking ahead, ongoing research is focused on optimizing the compound's formulation and delivery systems to further enhance its therapeutic efficacy. Nanotechnology-based approaches, such as lipid nanoparticles and polymeric micelles, are being explored to improve drug targeting and reduce systemic toxicity. These advancements are expected to pave the way for clinical trials in the near future.

In conclusion, 1-[(4-fluorobenzene)sulfonyl]-N-(2-phenylethyl)piperidine-4-carboxamide represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its promising biological activities, positions it as a leading candidate for developing innovative therapies for neurodegenerative diseases and cancer. As research continues to unfold, this compound holds great potential for making a meaningful impact on human health.